Cas no 481-70-9 (endocrocin)
endocrocin structure
Product Name:endocrocin
endocrocin Chemical and Physical Properties
Names and Identifiers
-
- endocrocin
- 1,6,8-trihydroxy-3-methyl-9,10-dioxoanthracene-2-carboxylic acid
- N1OEA1S070
- AKOS040734868
- 2-ANTHRACENECARBOXYLIC ACID, 9,10-DIHYDRO-1,6,8-TRIHYDROXY-3-METHYL-9,10-DIOXO-
- DTXSID90197418
- NCGC00180111-01
- UNII-N1OEA1S070
- SCHEMBL23199115
- 1,6,8-trihydroxy-3-methyl-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
- 481-70-9
- CHEBI:64450
- 9,10-Dihydro-1,6,8-trihydroxy-3-methyl-9,10-dioxo-2-anthracenecarboxylic acid
- CHEMBL5078404
- Q27133290
- ACon1_001814
-
- Inchi: 1S/C16H10O7/c1-5-2-7-12(14(20)10(5)16(22)23)15(21)11-8(13(7)19)3-6(17)4-9(11)18/h2-4,17-18,20H,1H3,(H,22,23)
- InChI Key: UZOHDKGTYVTYDZ-UHFFFAOYSA-N
- SMILES: OC1=C(C(=O)O)C(C)=CC2C(C3C=C(C=C(C=3C(C=21)=O)O)O)=O
Computed Properties
- Exact Mass: 314.0426
- Monoisotopic Mass: 314.04265265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 192
- XLogP3: 2.2
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 132.13
endocrocin Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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